ethyl 4-(butylamino)-7-chloro-2-oxo-1H-quinoline-3-carboxylate
Description
Scientific Research Applications
Ethyl Tert-Butyl Ether (ETBE) Metabolism and Elimination
A study on the controlled exposure of male volunteers to ETBE aimed to evaluate uptake and disposition, with findings indicating lower respiratory uptake compared to methyl tert-butyl ether (MTBE) and a kinetic profile that could be described in several phases both in blood and urine. This study suggests that tert-butyl alcohol (TBA) might be a more appropriate biomarker for ETBE exposure than the ether itself, with implications for monitoring exposure to similar compounds (Nihlen, Löf, & Johanson, 1998).
Acute Effects of ETBE Exposure
Further research on ETBE exposure evaluated acute effects, showing that exposure could lead to irritative symptoms, discomfort, and central nervous system effects. This study contributes to understanding the safety and health implications of exposure to ether compounds, which can be relevant for similar chemical compounds used in various applications (Nihlen, Löf, & Johanson, 1998).
Toxicokinetics of Ethers
An overview of the toxicokinetics and biotransformation of ethers like MTBE, ETBE, and tert-amyl-methyl ether (TAME) in rats and humans summarizes the rapid uptake, clearance, and metabolic pathways, providing essential insights into the behavior of these compounds in biological systems. This knowledge is fundamental for assessing the risks and benefits of similar compounds used in medicinal or industrial contexts (Dekant, Bernauer, Rosner, & Amberg, 2001).
properties
IUPAC Name |
ethyl 4-(butylamino)-7-chloro-2-oxo-1H-quinoline-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O3/c1-3-5-8-18-14-11-7-6-10(17)9-12(11)19-15(20)13(14)16(21)22-4-2/h6-7,9H,3-5,8H2,1-2H3,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKSLHPBJTUWEOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C(C(=O)NC2=C1C=CC(=C2)Cl)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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